Cas no 38838-26-5 (Colchinol, N-acetyl-)

Colchinol, N-acetyl- structure

Product Name:Colchinol, N-acetyl-

CAS No:38838-26-5

MF:C₂₀H₂₃NO₅

MW:357.400326013565

CID:1492737

PubChem ID:242436

Update Time:2025-04-21

Colchinol, N-acetyl- Chemical and Physical Properties

Names and Identifiers

- Colchinol, N-acetyl-
- N-acetylcolchcinol methyl ester
- (S)-N-acetyl-O-methyl-colchicinol
- N-Acetylcolchinol O-methyl ether
- (5S)-(-)-N-(3-hydroxy-9,10,11-trimethoxy-6,7-dihydro-5H-dibenzo[a,c]cyclohepten-5-yl)acetamide
- N-acetylcolchinol
- N-Acetylcolchinol methyl ether
- SKF 287
- N-acetylallocolchinol O-methyl ether
- Colchinol, N-acetyl-, methyl ether
- [14C]-M445526
- (S)-(-)-N-(3-hydroxy-9,10,11-trimethoxy-6,7-dihydro-5H-dibenzo[a,c]cyclohepten-5-yl)-acetamide [(-)-N-acetylcolchinol]
- (S)-(-)-N-acetylcolchinol
- (aR,5S)-N-(3-hydroxy-9,10,11-trimethoxy-6,7-dihydro-5H-dibenzo[a,c]cycloheptene-5-yl)acetamide
- N-Azetyl-colchinol-methylaether [German]
- N-Acetyl colchinol methyl ether
- CHEMBL52534
- (-)-N-acetylcochinol methyl ether
- Acetamide, N-(6,7-dihydro-3,9,10,11-tetramethoxy-5H-dibenzo(a,c)cyclohepten-5-yl)-, (S)-
- (S)-N-acetyl-O-methyl-colchinol
- N-acetylcolchcinol methyl ester; (S)-N-acetyl-O-methyl-colchicinol; N-Acetylcolchinol O-methyl ether; (5S)-(-)-N-(3-hydroxy-9,10,11-trimethoxy-6,7-dihydro-5H-dibenzo[a,c]cyclohepten-5-yl)acetamide; N-acetylcolchinol; N-Acetylcolchinol methyl ether; SKF 287; N-acetylallocolchinol O-methyl ether; Colchinol, N-acetyl-, methyl ether; [14C]-M445526; (S)-(-)-N-(3-hydroxy-9,10,11-trimethoxy-6,7-dihydro-5H-dibenzo[a,c]cyclohepten-5-yl)-acetamid
- (-)-N-ACETYLCOLCHINOL
- SMR000841585
- SCHEMBL5441108
- DTXSID00959625
- RSO 23274
- N-Acetyl colchinol
- N-acetyl-colchinol
- NCGC00247400-01
- HMS2216F24
- 38838-26-5
- SKF 2861
- MLS001243434
- NSC-51045
- DESPHOSPHORYL ZD-6126
- WJJZQSCOTJYYSP-INIZCTEOSA-N
- MLS002667429
- N-Acetylcolchicinol
- ACETAMIDE, N-(6,7-DIHYDRO-3-HYDROXY-9,10,11-TRIMETHOXY-5H-DIBENZO(A,C)CYCLOHEPTEN-5-YL)-, (S)-
- CHEMBL486504
- NCI 1894
- NSC51045
- N-(3-Hydroxy-9,10,11-trimethoxy-6,7-dihydro-5H-dibenzo[a,c][7]annulen-5-yl)ethanimidic acid
- US8HXQ60IM
- Inchi： 1S/C20H23NO5/c1-11(22)21-16-8-5-12-9-17(24-2)19(25-3)20(26-4)18(12)14-7-6-13(23)10-15(14)16/h6-7,9-10,16,23H,5,8H2,1-4H3,(H,21,22)/t16-/m0/s1
- InChI Key： WJJZQSCOTJYYSP-INIZCTEOSA-N
- SMILES： O(C)C1=C(C(=CC2=C1C1C=CC(=CC=1[C@H](CC2)NC(C)=O)O)OC)OC